Cas no 54122-88-2 (3-Isothiocyanatoprop-1-yne)

• Product Name: 3-Isothiocyanatoprop-1-yne
• CAS No: 54122-88-2
• MF: C₄H₃NS
• MW: 97.1383192539215
• MDL: MFCD00060417
• CID: 355493
• PubChem ID: 123411
• Update Time: 2025-04-23

3-Isothiocyanatoprop-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Propyne, 3-isothiocyanato-
• 2-Propynyl thiocyanate
• CHEMBL401514
• DTXSID20179045
• InChI=1/C4H3NS/c1-2-3-5-4-6/h1H,3H2
• FT-0682056
• 0-03-00-00178 (Beilstein Handbook Reference)
• 3-Isothiocyanato-1-propyne #
• 3-isothiocyanatoprop-1-yne
• Propargyl isothiocyanate
• BRN 1735709
• BDBM50203068
• AKOS000211995
• 24309-48-6
• A817211
• J-015441
• Propargylisothiocyanate
• EN300-112450
• Z323038598
• Thiocyanic acid, 2-propynyl ester
• 54122-88-2
• XCXOHPXTLZMKQJ-UHFFFAOYSA-N
• MFCD00060417
• XCXOHPXTLZMKQJ-UHFFFAOYSA-
• G30518
• 3-Isothiocyanatoprop-1-yne

• MDL： MFCD00060417
• Inchi： 1S/C4H3NS/c1-2-3-5-4-6/h1H,3H2
• InChI Key： XCXOHPXTLZMKQJ-UHFFFAOYSA-N
• SMILES： S=C=NCC#C

Computed Properties

• Exact Mass: 96.99869
• Monoisotopic Mass: 96.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1,06
• Boiling Point: 43 - 48 °C (12 mmHg)
• Flash Point: 35.6°C
• Refractive Index: 1.484
• PSA: 12.36
• LogP: 0.72240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 3-Isothiocyanatoprop-1-yne

Professional Introduction to 1-Propyne, 3-isothiocyanato- (CAS No. 54122-88-2)

1-Propyne, 3-isothiocyanato-, identified by the chemical abstracts service number CAS No. 54122-88-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring an isothiocyanate functional group, exhibits a range of chemical properties that make it a valuable intermediate in synthetic chemistry. The isothiocyanate moiety (-N=C=S) imparts reactivity that is highly useful in the development of novel molecules, particularly in medicinal chemistry.

The synthesis and application of 1-Propyne, 3-isothiocyanato- have been explored in several cutting-edge studies, demonstrating its potential in drug discovery and material science. Recent research has highlighted its role as a precursor in the preparation of bioactive molecules, including protease inhibitors and kinase inhibitors, which are critical targets in the treatment of various diseases. The compound's ability to undergo nucleophilic addition reactions makes it particularly interesting for constructing complex scaffolds that mimic natural products with high biological activity.

In the realm of medicinal chemistry, the incorporation of isothiocyanate groups into drug candidates has been associated with enhanced binding affinity and selectivity towards biological targets. For instance, studies have shown that derivatives of 1-Propyne, 3-isothiocyanato- can be functionalized to produce molecules with anti-inflammatory and anticancer properties. The versatility of this compound lies in its capacity to form stable adducts with nucleophiles, including amines and thiols, facilitating the creation of diverse chemical libraries for high-throughput screening.

Moreover, the agrochemical industry has also benefited from the applications of 1-Propyne, 3-isothiocyanato-. Its derivatives have been investigated as potential candidates for developing novel pesticides and herbicides due to their ability to interact with biological systems at multiple levels. The structural features of this compound allow for the design of molecules that can disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms.

The synthetic methodologies employed in the preparation of 1-Propyne, 3-isothiocyanato- are another area of active research. Advanced techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been utilized to optimize yields and purity. These methods not only enhance the efficiency of producing the compound but also open up new avenues for its functionalization, enabling the creation of more sophisticated derivatives with tailored properties.

Recent advancements in computational chemistry have further accelerated the exploration of 1-Propyne, 3-isothiocyanato-'s potential applications. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, aiding in the rational design of drug candidates. These computational approaches complement experimental work by predicting structural modifications that could improve pharmacokinetic profiles and therapeutic efficacy.

The environmental impact of using 1-Propyne, 3-isothiocyanato- as an intermediate has also been a focus of recent research. Efforts have been directed towards developing greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring that pharmaceutical and agrochemical production remains environmentally responsible while meeting increasing demand for novel compounds.

In conclusion, 1-Propyne, 3-isothiocyanato- (CAS No. 54122-88-2) represents a significant compound in modern chemical research. Its unique reactivity and structural features make it a valuable tool for developing innovative solutions in medicine and agriculture. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing global challenges related to health and sustainability.